Cas no 216394-01-3 (1,2-Dibromo-1-Iodotrifluoroethane)

• Product Name: 1,2-Dibromo-1-Iodotrifluoroethane
• CAS No: 216394-01-3
• MF: C₂Br₂F₃I
• MW: 367.729082107544
• MDL: MFCD00042521
• CID: 243282
• PubChem ID: 2736780
• Update Time: 2025-10-15

1,2-Dibromo-1-Iodotrifluoroethane Chemical and Physical Properties

Names and Identifiers

• Ethane,1,2-dibromo-1,1,2-trifluoro-2-iodo-
• 1,2-Dibromo-2-Iodotrifluoroethane
• 1,2-Dibromo-1-iodotrifluoroethane
• 1,2-dibromo-1,1,2-trifluoro-2-iodoethane
• 216394-01-3
• AKOS015833861
• FT-0676331
• AS-76526
• YUBJHLYGOOZDRN-UHFFFAOYSA-N
• DTXSID30371598
• SCHEMBL3686698
• 1, 2-dibromo-1, 1, 2-trifluoro-2-iodoethane
• 1,2-Dibromo-1-iodo-1,2,2-trifluoroethane
• 1,2-Dibromo-1-Iodotrifluoroethane

• MDL： MFCD00042521
• Inchi： 1S/C2Br2F3I/c3-1(5,6)2(4,7)8
• InChI Key： YUBJHLYGOOZDRN-UHFFFAOYSA-N
• SMILES： IC(C(F)(F)Br)(F)Br

Computed Properties

• Exact Mass: 365.73600
• Monoisotopic Mass: 365.73636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 97.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1,515 g/cm3
• Boiling Point: 63-65°C 32mm
• Flash Point: 63-65°C/32mm
• PSA: 0.00000
• LogP: 3.42730

1,2-Dibromo-1-Iodotrifluoroethane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 21/22-36/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R21/22; R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides